Cas no 112623-19-5 (3-(hydroxymethyl)cyclobutan-1-ol)

3-(Hydroxymethyl)cyclobutan-1-ol is a versatile cyclobutane derivative featuring two hydroxyl functional groups, offering distinct reactivity for synthetic applications. Its rigid cyclobutane ring structure, combined with hydroxymethyl and hydroxyl substituents, makes it a valuable intermediate in organic synthesis, particularly for constructing strained ring systems or functionalized cyclic compounds. The compound's dual hydroxyl groups enable selective modifications, such as esterification or etherification, while its compact ring geometry can influence steric and electronic properties in target molecules. This bifunctional alcohol is useful in pharmaceutical and materials chemistry, where controlled ring strain and functional group density are critical. Its stability and well-defined reactivity profile further enhance its utility in precision synthesis.
3-(hydroxymethyl)cyclobutan-1-ol structure
112623-19-5 structure
Product Name:3-(hydroxymethyl)cyclobutan-1-ol
CAS No:112623-19-5
MF:C5H10O2
MW:102.131701946259
CID:1203738
PubChem ID:14045176
Update Time:2025-05-02

3-(hydroxymethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(hydroxymethyl)cyclobutan-1-ol
    • Cyclobutanemethanol, 3-hydroxy-, cis-
    • ACMC-20mgn4
    • SureCN1643502
    • SureCN9020016
    • 3-(hydroxymethyl)cyclobutanol
    • AGN-PC-0008EW
    • cis-3-Hydroxycyclobutanemethanol
    • CTK0D1390
    • WLZ2828
    • SY207349
    • EN300-246068
    • 112623-30-0
    • RAC-(1R,3R)-3-(HYDROXYMETHYL)CYCLOBUTAN-1-OL
    • (trans)-3-hydroxycyclobutanemethanol
    • SCHEMBL9020016
    • 1245647-03-3
    • PB40057
    • DB-135812
    • EN300-7154885
    • DTXSID70554949
    • Rel-(1s,3s)-3-(hydroxymethyl)cyclobutan-1-ol
    • AT35811
    • PJMLHATZVMHVHC-URHBZAFASA-N
    • DB-351167
    • AS-60465
    • EN300-7100747
    • CIS-3-(HYDROXYMETHYL)CYCLOBUTAN-1-OL
    • SCHEMBL1643502
    • CS-0186717
    • MFCD09743755
    • A890472
    • PJMLHATZVMHVHC-UHFFFAOYSA-N
    • (1r,3r)-3-(hydroxymethyl)cyclobutan-1-ol
    • VZB64703
    • cis-3-(hydroxymethyl)cyclobutanol
    • Rel-(1r,3r)-3-(hydroxymethyl)cyclobutan-1-ol
    • trans-3-(hydroxymethyl)cyclobutanol
    • MFCD16660358
    • AM85526
    • 3-(hydroxymethyl)-cyclobutanol
    • N10548
    • Cyclobutanemethanol, 3-hydroxy-
    • (1s,3s)-3-(hydroxymethyl)cyclobutan-1-ol
    • AT35812
    • AKOS006331663
    • 112623-19-5
    • Inchi: 1S/C5H10O2/c6-3-4-1-5(7)2-4/h4-7H,1-3H2
    • InChI Key: PJMLHATZVMHVHC-UHFFFAOYSA-N
    • SMILES: OC1CC(CO)C1

Computed Properties

  • Exact Mass: 102.068079557g/mol
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 57.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 234.123°C at 760 mmHg
  • Flash Point: 115.907°C
  • Refractive Index: 1.519

3-(hydroxymethyl)cyclobutan-1-ol Pricemore >>

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